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Compound of Interest

Compound Name: Etaconazole

Cat. No.: B166602 Get Quote

Proper disposal of the fungicide Etaconazole is a critical component of laboratory safety and

environmental responsibility. Due to its potential hazards, including being harmful if swallowed,

causing skin and eye irritation, and its toxicity to aquatic life, a structured and compliant

disposal process is essential for researchers, scientists, and drug development professionals.

[1][2][3][4] Adherence to these procedures minimizes risks to personnel and prevents

environmental contamination.

Essential Safety and Chemical Data
Before handling Etaconazole waste, it is crucial to be aware of its properties and associated

hazards. This information dictates the necessary safety precautions and disposal methods.
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Property Value/Information Source(s)

Chemical Name

1-[[2-(2,4-dichlorophenyl)-4-

ethyl-1,3-dioxolan-2-

yl]methyl]-1H-1,2,4-triazole

[4][5]

CAS Number 60207-93-4 [6]

Molecular Formula C14H15Cl2N3O2 [1]

Known Hazards

- Harmful if swallowed (Acute

toxicity - Oral, Category 4)[1][3]

[7]- Causes skin and serious

eye irritation[2][3]- May cause

respiratory irritation[2][3]- Toxic

to aquatic life with long-lasting

effects[4]

Personal Protective Equipment

(PPE)

- Tightly fitting safety goggles

with side-shields- Chemical

impermeable gloves-

Fire/flame resistant and

impervious clothing- Full-face

respirator if exposure limits are

exceeded

[1]

Step-by-Step Disposal Protocol for Etaconazole
Waste
This protocol outlines the necessary steps for the safe handling, segregation, storage, and

disposal of all waste streams containing Etaconazole.

Step 1: Waste Segregation and Collection
Proper segregation at the point of generation is the foundation of safe chemical waste

management.[8] Never mix incompatible waste streams.

Solid Waste: Collect chemically contaminated solid waste, such as unused or expired

Etaconazole powder, contaminated gloves, bench paper, and other lab supplies, in a
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dedicated container. This waste should be double-bagged in clear plastic bags to allow for

visual inspection.

Liquid Waste: Collect solutions containing Etaconazole in a separate, compatible liquid

waste container. Do not mix solids with liquid waste.[9] Aqueous solutions should not be

disposed of down the drain.[1][10]

Sharps and Contaminated Labware: Needles, syringes, and other piercing objects must be

disposed of in designated sharps containers.[9] Contaminated glassware (vials, flasks)

should be collected with solid waste or managed as empty containers after decontamination

(see Step 5).

Step 2: Container Selection and Labeling
All hazardous waste must be stored in appropriate containers to prevent leaks and ensure safe

handling.

Container Compatibility: Use containers made of material that does not react with

Etaconazole.[8] The container must be in good condition, free from rust or leaks, and have a

leak-proof, screw-on cap.[9][11]

Headspace: Leave at least one inch of headroom in liquid waste containers to allow for

expansion.[8]

Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical

name "Etaconazole," and a clear description of the contents (e.g., "Solid waste

contaminated with Etaconazole," "Aqueous solution of Etaconazole").[11] The label must

include appropriate hazard pictograms.

Step 3: Temporary Storage in a Satellite Accumulation
Area (SAA)
Laboratories that generate hazardous waste must designate a Satellite Accumulation Area

(SAA) for temporary storage.[8]

Location: The SAA must be located at or near the point of waste generation.
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Segregation: Store Etaconazole waste containers with compatible materials. Specifically,

keep them separate from acids, bases, and oxidizing agents.[8]

Secondary Containment: Place all waste containers in a secondary container, such as a lab

tray, that is chemically compatible and can hold 110% of the volume of the primary container.

[9]

Container Management: Keep waste containers securely capped at all times, except when

adding waste.[8][9] Once a container is full, it must be removed from the SAA within three

days.[8]

Step 4: Professional Disposal
Etaconazole waste must be disposed of through a licensed hazardous waste management

service.

Disposal Method: The recommended disposal method for Etaconazole is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not

discharge Etaconazole waste into sewer systems or dispose of it in regular trash.[1][10]

Scheduling Pickup: Contact your institution's Environmental Health & Safety (EH&S)

department to arrange for the collection of the hazardous waste.[8][11]

Step 5: Decontamination of Empty Containers
Containers that once held pure Etaconazole must be properly decontaminated before they can

be disposed of as non-hazardous waste or reused.

Triple Rinsing: The container should be triple-rinsed with an appropriate solvent capable of

removing the chemical residue.[11]

Rinsate Collection: The rinsate from this procedure is considered hazardous waste and must

be collected and disposed of accordingly.[11]

Final Disposal: After the triple-rinse procedure and air drying, the container may be disposed

of in the regular trash or recycled, after defacing the original label.[11]
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Workflow for Etaconazole Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Etaconazole waste.
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Caption: Workflow for the safe disposal of Etaconazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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